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Compound of Interest

Compound Name:
3,4,5-Trihydroxybenzaldehyde

hydrate

CAS No.: 207742-88-9

Cat. No.: B1591437

Get Quote

Executive Summary & Chemical Context
3,4,5-Trihydroxybenzaldehyde (Gallaldehyde) is a polyphenolic intermediate commonly utilized

in the synthesis of pharmaceutical compounds (e.g., MMP-9 inhibitors) and functional

materials.[1][2] As a Senior Application Scientist, I emphasize that safe disposal is not merely a

regulatory checkbox but a critical component of laboratory integrity.

This compound contains three phenolic hydroxyl groups and an aldehyde moiety. Its chemical

behavior—specifically its susceptibility to auto-oxidation and polymerization under alkaline

conditions or air exposure—dictates its handling and waste stream segregation. The protocol

below transforms standard safety data into a robust, self-validating disposal workflow.

Key Chemical Properties for Disposal
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Property Specification Operational Implication

CAS Number 13677-79-7 (Hydrate)
Use for waste labeling and

inventory tracking.[1][3]

Physical State
Solid (Powder), White to Pale

Yellow

Dust generation is a primary

exposure vector during

disposal.[1][3]

Reactivity
Air Sensitive, Weak Acid

(Phenolic)

Do not mix with strong

oxidizers (fire risk) or strong

bases (rapid oxidation/color

change).[1][3]

Solubility
Soluble in DMSO, Methanol,

Ethanol

Use alcohol-based solvents for

cleaning residual traces.[1][3]

Hazard Identification & Safety Prerequisites
Before initiating any disposal procedure, the waste generator must validate the safety

environment. This compound is an irritant targeting the respiratory system, eyes, and skin.[4]

GHS Classification:

Skin Irritation: Category 2 (H315)[4]

Eye Irritation: Category 2A (H319)[5]

STOT-SE: Category 3 (Respiratory Irritation) (H335)[1][3]

Required PPE:

Respiratory: N95 or P100 particulate respirator (if handling open powder outside a fume

hood).

Dermal: Nitrile gloves (0.11 mm minimum thickness).

Ocular: Chemical safety goggles (standard safety glasses are insufficient for powder

handling due to potential airborne dust).
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess or Expired Reagent)
Use this protocol for pure solids or highly concentrated solid residues.

Segregation: Isolate the container. Do not combine with oxidizers (e.g., permanganates,

nitrates) or reactive metals.

Container Selection: Use a dedicated Solid Hazardous Waste container (typically a wide-

mouth HDPE drum or amber glass jar).

Transfer:

Perform transfer inside a chemical fume hood to capture fugitive dust.

Avoid using metal spatulas if the material appears damp or degraded; use plastic or glass

to prevent potential catalytic oxidation.

Labeling: Affix a hazardous waste label with the full chemical name: "3,4,5-
Trihydroxybenzaldehyde Hydrate".

Note: While not a P-listed or U-listed RCRA waste, it must be treated as Hazardous

Chemical Waste for incineration.

Final Disposition: Seal the container and transfer to your facility's waste accumulation area

for pickup. The ultimate disposal method is High-Temperature Incineration equipped with an

afterburner and scrubber.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Use this protocol for solutions in DMSO, Methanol, or aqueous buffers.[1][3]

pH Validation (The Self-Validating Step):

Check the pH of the solution.
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Risk:[2][4][5][6][7][8] If the solution is strongly alkaline (pH > 10), the compound will oxidize

rapidly, turning dark brown/black (quinone formation).

Action: Neutralize to pH 6–8 using dilute Hydrochloric Acid (HCl) or Acetic Acid before

adding to the waste drum to prevent exotherms or gas evolution in the drum.

Solvent Compatibility:

Organic Solvents (DMSO/MeOH): Dispose of in the Halogen-Free Organic Solvent Waste

stream.

Aqueous Solutions: If the organic solvent content is <5%, it may qualify for Aqueous

Waste, but generally, due to the phenolic nature, it is safer to route to the Organic Waste

stream for incineration.[1]

Combustible Dilution: Ensure the waste mixture remains combustible. If the solution is

largely water, the waste contractor may require it to be segregated from high-BTU organic

solvents.

Protocol C: Spill Cleanup & Decontamination
Immediate response for benchtop spills.

Containment: Stop the spread. If solid, cover gently to prevent dust.

Collection:

Solid: Sweep up carefully using a brush and dustpan. Place in a bag, seal, and dispose of

as solid waste (Protocol A).

Residue: The phenolic hydroxyls can stick to surfaces.

Decontamination Wash:

Prepare a 10% Sodium Carbonate (Na2CO3) or mild alkaline detergent solution.

Mechanism:[5][6] This ionizes the phenols, making them water-soluble for easier removal.
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Wipe the surface with this solution.[6]

Critical: Collect all wipes and dispose of them as Solid Hazardous Waste (chemically

contaminated debris). Do not throw wipes in the regular trash.

Visualized Workflows
Figure 1: Waste Segregation Decision Logic
This logic gate ensures the material enters the correct destruction stream, preventing

dangerous incompatibilities.
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Caption: Decision tree for segregating 3,4,5-Trihydroxybenzaldehyde waste based on physical

state and solvent matrix.

Figure 2: Spill Response Mechanism
A self-contained workflow for immediate laboratory safety.
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Spill Detected Don PPE: 
N95 Mask, Nitrile Gloves, Goggles

Containment: 
Cover powder to stop dust

Mechanical Collection: 
Sweep/Scoop (No Vacuum)

Surface Decon: 
10% Na2CO3 Wash

Disposal: 
Solids & Wipes to Haz Waste

Click to download full resolution via product page

Caption: Operational workflow for safely managing a benchtop spill of 3,4,5-

Trihydroxybenzaldehyde.

Regulatory Compliance & Transport
While 3,4,5-Trihydroxybenzaldehyde is not a "Listed" waste (P or U list) under US EPA RCRA

regulations, it falls under the "Characteristic" or general hazardous waste guidelines due to its

toxicity and irritant properties.[1]

US EPA Waste Code: None specific. Use D001 (Ignitable) only if mixed with flammable

solvents. Otherwise, classify as non-regulated hazardous waste for incineration.

DOT Shipping (Pure Substance): Not regulated as a dangerous good for transport in small

quantities, but check specific carrier restrictions.

European Waste Catalogue (EWC):16 05 06* (laboratory chemicals, consisting of or

containing hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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